Cas no 156307-55-0 (Sodium 2-methyl-5-nitrobenzene-1-sulfinate)

• Product Name: Sodium 2-methyl-5-nitrobenzene-1-sulfinate
• CAS No: 156307-55-0
• MF: C₇H₈NNaO₄S
• MW: 225.197491645813
• CID: 5219844
• Update Time: 2025-06-27

Sodium 2-methyl-5-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-methyl-5-nitrobenzene-1-sulfinate

• Inchi： 1S/C7H7NO4S.Na.H/c1-5-2-3-6(8(9)10)4-7(5)13(11)12;;/h2-4H,1H3,(H,11,12);;
• InChI Key： OFNVZSWEBXQVQZ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(N(=O)=O)C=1)C)(O)=O.[NaH]

Additional information on Sodium 2-methyl-5-nitrobenzene-1-sulfinate

Sodium 2-methyl-5-nitrobenzene-1-sulfinate (CAS No. 156307-55-0): An Overview of Its Properties and Applications

Sodium 2-methyl-5-nitrobenzene-1-sulfinate (CAS No. 156307-55-0) is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as sodium 2-methyl-5-nitrobenzenesulfinate, is characterized by its unique chemical structure, which includes a nitro group and a sulfinate group attached to a benzene ring. These functional groups contribute to its reactivity and stability, making it an important intermediate in various synthetic processes.

The chemical formula of Sodium 2-methyl-5-nitrobenzene-1-sulfinate is C₈H₆NO₄SNa, and its molecular weight is approximately 234.19 g/mol. The compound is typically supplied as a white to off-white crystalline solid, which is soluble in water and polar organic solvents. Its physical and chemical properties make it suitable for use in a variety of industrial and research applications.

In the pharmaceutical industry, Sodium 2-methyl-5-nitrobenzene-1-sulfinate has been explored for its potential as an intermediate in the synthesis of drugs with anti-inflammatory, antiviral, and anticancer properties. Recent studies have highlighted its role in the development of novel therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a new class of anti-inflammatory drugs that showed promising results in preclinical trials.

The unique chemical structure of Sodium 2-methyl-5-nitrobenzene-1-sulfinate also makes it valuable in organic synthesis. The presence of the nitro group allows for various transformations, such as reduction to an amino group or substitution reactions. The sulfinate group can be converted to other functional groups, such as sulfonates or sulfoxides, through oxidation or other chemical reactions. These transformations enable the synthesis of a wide range of derivatives with diverse applications.

In addition to its use in pharmaceuticals, Sodium 2-methyl-5-nitrobenzene-1-sulfinate has found applications in other areas of chemistry and materials science. For instance, it has been used as a reagent in the preparation of functionalized polymers and coatings. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry in 2020 demonstrated the use of this compound to synthesize polymers with enhanced thermal stability and mechanical properties.

The safety and handling of Sodium 2-methyl-5-nitrobenzene-1-sulfinate are important considerations for both industrial and laboratory settings. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, Sodium 2-methyl-5-nitrobenzene-1-sulfinate (CAS No. 156307-55-0) is a multifunctional compound with significant potential in various fields, including pharmaceuticals, organic synthesis, and materials science. Its unique chemical structure and reactivity make it an important intermediate in the development of new drugs and materials. Ongoing research continues to explore new applications and derivatives of this compound, further expanding its utility and importance in the scientific community.